molecular formula C13H12N2O4 B8725432 2-cyclopentyl-4-nitro-1H-isoindole-1,3(2H)-dione

2-cyclopentyl-4-nitro-1H-isoindole-1,3(2H)-dione

Cat. No.: B8725432
M. Wt: 260.24 g/mol
InChI Key: JJTXKYXJQXHYSD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-cyclopentyl-4-nitro-1H-isoindole-1,3(2H)-dione is a useful research compound. Its molecular formula is C13H12N2O4 and its molecular weight is 260.24 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C13H12N2O4

Molecular Weight

260.24 g/mol

IUPAC Name

2-cyclopentyl-4-nitroisoindole-1,3-dione

InChI

InChI=1S/C13H12N2O4/c16-12-9-6-3-7-10(15(18)19)11(9)13(17)14(12)8-4-1-2-5-8/h3,6-8H,1-2,4-5H2

InChI Key

JJTXKYXJQXHYSD-UHFFFAOYSA-N

Canonical SMILES

C1CCC(C1)N2C(=O)C3=C(C2=O)C(=CC=C3)[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 3-nitrophthalimide (3.85 g, 20.0 mmol), cyclopentanol (2.24 g, 26.0 mmol) and triphenylphosphine (6.87 g, 26.2 mmol) in tetrahydrofuran 30 ml was dropwise added 40% toluene solution (11.4 ml) of diethyl azocarboxylate under stirring in a nitrogen stream. The mixture was concentrated in vacuo, and the precipitate formed upon addition of ether was filtered off. After the filtrate was concentrated in vacuo, the residue was purified by silica gel column chromatography (hexane-ethyl acetate, 3:1) to give the title compound (3.87 g) as a colorless solid.
Quantity
3.85 g
Type
reactant
Reaction Step One
Quantity
2.24 g
Type
reactant
Reaction Step Two
Quantity
6.87 g
Type
reactant
Reaction Step Three
Name
diethyl azocarboxylate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Quantity
30 mL
Type
solvent
Reaction Step Five
Quantity
11.4 mL
Type
solvent
Reaction Step Six

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